molecular formula C18H14N2OS B8596638 Methanone, [2-[4-(methylthio)phenyl]-3-pyridinyl]-2-pyridinyl- CAS No. 654059-07-1

Methanone, [2-[4-(methylthio)phenyl]-3-pyridinyl]-2-pyridinyl-

Cat. No.: B8596638
CAS No.: 654059-07-1
M. Wt: 306.4 g/mol
InChI Key: HXMUYTCNOLERTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methanone, [2-[4-(methylthio)phenyl]-3-pyridinyl]-2-pyridinyl- is a useful research compound. Its molecular formula is C18H14N2OS and its molecular weight is 306.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methanone, [2-[4-(methylthio)phenyl]-3-pyridinyl]-2-pyridinyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methanone, [2-[4-(methylthio)phenyl]-3-pyridinyl]-2-pyridinyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

654059-07-1

Molecular Formula

C18H14N2OS

Molecular Weight

306.4 g/mol

IUPAC Name

[2-(4-methylsulfanylphenyl)pyridin-3-yl]-pyridin-2-ylmethanone

InChI

InChI=1S/C18H14N2OS/c1-22-14-9-7-13(8-10-14)17-15(5-4-12-20-17)18(21)16-6-2-3-11-19-16/h2-12H,1H3

InChI Key

HXMUYTCNOLERTI-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)C2=C(C=CC=N2)C(=O)C3=CC=CC=N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro(3-pyridyl) 2-pyridyl ketone (Ryan Scientific Inc., South Carolina, U.S.) (810 mg, 3.7 mmol) and 4-(methylthio)benzeneboronic acid (830 mg, 5 mmol) were dissolved in toluene (50 mL) and ethanol (5 mL). To this solution was added 2 M Na2CO3 (6 mL, 12 mmol) followed by tetrakis (triphenylphosphine)palladium (250 mg, 0.2 mmol) and the resulting mixture was refluxed overnight under nitrogen atmosphere. The mixture was then cooled to room temperature and diluted with water (25 mL), stirred and the aqueous layer was separated and extracted with ethyl acetate (1×75 mL). The combined organic layers were washed with water (2×50 mL), brine (1×50 mL), dried over sodium sulfate, filtered and concentrated at reduced pressure to give the crude product. Purification by column chromatography over silica gel using 40% ethyl acetate in hexane gave the title compound (770 mg, 68% yield) as a white solid; mp 122-123° C.; 1H NMR (CDCl3) δ 8.87 (dd, J=4.8 and 1.7 Hz, 1H), 8.45 (d, J=4.7 Hz, 1H), 8.0 (dd, J=7.7 and 1.4 Hz, 2H), 7.75 (m, 1H), 7.45-7.3 (m, 4H), 7.12 (d, J=8.4 Hz, 2H), 2.44 (s, 3H); 13C NMR (CDCl3) δ 196.0, 157.6, 153.5, 150.7, 148.8, 139.3, 137.4, 136.6, 136.5, 133.6, 129.4 (2C), 126.5, 125.7 (2C), 123.5, 121.1, 15.3; LRMS (APIMS) m/z 307 (M+H)+.
Quantity
810 mg
Type
reactant
Reaction Step One
Quantity
830 mg
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step Two
[Compound]
Name
tetrakis (triphenylphosphine)palladium
Quantity
250 mg
Type
reactant
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Four
Name
Quantity
25 mL
Type
solvent
Reaction Step Five
Yield
68%

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